Cas no 107296-34-4 (1-ethyl-1H-Pyrazol-5-ol)

• Product Name: 1-ethyl-1H-Pyrazol-5-ol
• CAS No: 107296-34-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD13151912
• CID: 1098080
• PubChem ID: 10313108
• Update Time: 2025-04-20

1-ethyl-1H-Pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Pyrazol-5-ol
• 2-ethyl-1H-pyrazol-3-one
• 1-ethyl-5-hydroxy-1H-pyrazole
• 1-ethyl-5-hydroxypyrazole
• 1-ethyl-5-hydroxy-pyrazole
• 1H-Pyrazol-5-ol, 1-ethyl-
• 2-ethyl-3-hydroxypyrazole
• 5-hydroxy-1-ethyl-1H-pyrazole
• 5-hydroxy-1-ethylpyrazole
• ACMC-20maxy
• CTK0G3078
• SureCN461258
• SureCN5551879
• CS-0135585
• AMY32875
• SCHEMBL461258
• KUMOFUUGDHNASQ-UHFFFAOYSA-N
• 1-ethyl-5-hydroxypyrazol
• EN300-768413
• SB10559
• 107296-34-4
• DB-201797
• QZVRXWBKQJFSLP-UHFFFAOYSA-N
• 1-ethyl-5-pyrazolone
• AT26527
• DTXSID90437947
• SCHEMBL5551879

• MDL： MFCD13151912
• Inchi： 1S/C5H8N2O/c1-2-7-5(8)3-4-6-7/h3-4,6H,2H2,1H3
• InChI Key： QZVRXWBKQJFSLP-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1CC

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 112.13
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05

1-ethyl-1H-Pyrazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD00790772)